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Compound of Interest

Compound Name: N-Nitrosodicyclohexylamine

Cat. No.: B030055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitrosodicyclohexylamine (NDCHA) is a semi-volatile N-nitrosamine that is of significant

interest to the pharmaceutical industry due to its potential as a genotoxic impurity. Accurate

quantification of NDCHA in drug substances and products is crucial for ensuring patient safety

and regulatory compliance. The preparation of accurate and stable stock solutions is a

fundamental prerequisite for the development and validation of analytical methods for its

detection. These application notes provide a detailed protocol for the preparation and storage

of NDCHA stock solutions, along with essential safety and handling guidelines.

Quantitative Data Summary
The following table summarizes the key quantitative data for N-Nitrosodicyclohexylamine
relevant to the preparation of stock solutions.
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Parameter Value Reference/Notes

Chemical Formula C₁₂H₂₂N₂O [1]

Molecular Weight 210.32 g/mol [1][2]

Appearance White to light yellow solid [1][2]

Melting Point 95-97 °C [1]

Solubility

DMSO: 50 mg/mL

(ultrasonication may be

required) Methanol: Slightly

soluble (heating may be

required) Chloroform: Slightly

soluble Ethyl Acetate: Slightly

soluble

[1][2]

Storage of Solid -20°C for up to 3 years [2]

Stock Solution Stability
In DMSO at -80°C: 6 months

In DMSO at -20°C: 1 month
[2]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL N-
Nitrosodicyclohexylamine (NDCHA) Stock Solution in
Methanol
This protocol describes the preparation of a 1 mg/mL stock solution of NDCHA in methanol,

suitable for use as a primary standard for analytical method development and validation, such

as for High-Performance Liquid Chromatography (HPLC).

Materials and Equipment:

N-Nitrosodicyclohexylamine (NDCHA) solid reference standard

HPLC-grade Methanol

Calibrated analytical balance
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Class A volumetric flasks (e.g., 10 mL)

Glass Pasteur pipettes or equivalent

Amber glass vials with polytetrafluoroethylene (PTFE)-lined caps

Sonicator bath

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-

resistant gloves (e.g., nitrile)

Procedure:

Safety Precautions: Conduct all handling of solid NDCHA and its solutions within a certified

chemical fume hood. NDCHA is a suspected carcinogen, and appropriate measures should

be taken to avoid inhalation, ingestion, and skin contact.

Weighing: Accurately weigh approximately 10 mg of NDCHA solid reference standard into a

clean, dry weighing boat using a calibrated analytical balance.

Dissolution: Carefully transfer the weighed NDCHA into a 10 mL Class A volumetric flask.

Solvent Addition: Add approximately 7-8 mL of HPLC-grade methanol to the volumetric flask.

Solubilization: Gently swirl the flask to wet the solid. If the solid does not readily dissolve, use

a vortex mixer for 1-2 minutes. If necessary, place the flask in a sonicator bath for 5-10

minutes to aid dissolution. Gentle warming in a water bath may be used if sonication is

insufficient, but care should be taken to avoid solvent evaporation.

Volume Adjustment: Once the NDCHA is completely dissolved and the solution has returned

to room temperature, carefully add methanol to the flask until the bottom of the meniscus is

level with the calibration mark.

Homogenization: Cap the volumetric flask and invert it 15-20 times to ensure a

homogeneous solution.
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Aliquoting and Storage: Transfer the stock solution into amber glass vials with PTFE-lined

caps to protect it from light.

Labeling: Clearly label each vial with the compound name ("N-Nitrosodicyclohexylamine"),

concentration (1 mg/mL), solvent (Methanol), preparation date, and expiry date.

Storage: Store the stock solution vials at -20°C or -80°C for enhanced stability. Based on

general nitrosamine stability, it is recommended to use the solution within one month when

stored at -20°C.

Protocol 2: Preparation of a 10 mg/mL N-
Nitrosodicyclohexylamine (NDCHA) Stock Solution in
DMSO
This protocol is suitable for preparing a more concentrated stock solution, which can be used

for serial dilutions in various assays.

Materials and Equipment:

N-Nitrosodicyclohexylamine (NDCHA) solid reference standard

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Class A volumetric flasks or appropriate vials

Glass Pasteur pipettes or equivalent

Amber glass vials with PTFE-lined caps

Sonicator bath

Vortex mixer

Personal Protective Equipment (PPE)

Procedure:
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Safety Precautions: As with Protocol 1, all handling must be performed in a chemical fume

hood with appropriate PPE.

Weighing: Accurately weigh the desired amount of NDCHA solid (e.g., 10 mg) and transfer it

to a suitable glass vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a final

concentration of 10 mg/mL (e.g., 1 mL for 10 mg of NDCHA).

Solubilization: Use a vortex mixer to facilitate dissolution. If needed, sonicate the vial in a

water bath until the solid is completely dissolved.[2]

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use amber glass vials.

Labeling: Label all vials with the necessary information as described in Protocol 1.

Storage: Store the aliquoted stock solutions at -80°C for up to 6 months or at -20°C for up to

1 month.[2]

Visualizations
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Caption: Workflow for the preparation of N-Nitrosodicyclohexylamine stock solution.
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Personal Protective Equipment (PPE) Handling Storage Conditions

Lab Coat Chemical-Resistant Gloves Safety Goggles Work in a Fume Hood Avoid Inhalation, Ingestion,
and Skin Contact Store at -20°C or -80°C Protect from Light

(Amber Vials)
Tightly Sealed Containers

(PTFE-lined caps) Minimize Freeze-Thaw Cycles

PPE Handling Storage

Click to download full resolution via product page

Caption: Key safety, handling, and storage guidelines for NDCHA and its solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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